COX-2/PI3K-IN-1

• Molecular Formula: C31H29N5O6S
• Molecular Weight: 599.7 g/mol
• InChI: InChI=1S/C31H29N5O6S/c1-19-9-10-20(15-28(19)42-4)31(37)33-21-11-13-25(14-12-21)43(38,39)36-30-29(34-26-7-5-6-8-27(26)35-30)32-22-16-23(40-2)18-24(17-22)41-3/h5-18H,1-4H3,(H,32,34)(H,33,37)(H,35,36)
• InChIKey: HJSSPYJVWLTYHG-UHFFFAOYSA-N

COX-2/PI3K-IN-1 (5d) Overview

COX-2/PI3K-IN-1, also designated as compound 5d, is a synthetic small-molecule dual inhibitor that concurrently targets cyclooxygenase-2 (COX-2) and phosphoinositide 3-kinase (PI3K) [1]. This compound, identified within a series of isatin-derived imidazoles synthesized via a p-TSA•H₂O-mediated multi-component reaction, is structurally characterized by a molecular formula of C₁₉H₁₄ClN₅S₂ and a molecular weight of 411.93 g/mol [1]. Its dual inhibitory profile positions it as a research tool for investigating the crosstalk between inflammatory prostaglandin synthesis and oncogenic PI3K/AKT/mTOR signaling pathways in cancer biology and immunology [1].

Pathway Dual COX-2 and PI3K pathway crosstalk studies

Compound Specific isatin-imidazole compound 5d with reported PI3K inhibitory profile

Context Inflammatory signaling and oncogenic PI3K/AKT/mTOR research

• [1] Rajesh Kumar M, et al. p-TSA·H₂O mediated one-pot, multi-component synthesis of isatin derived imidazoles as dual-purpose drugs against inflammation and cancer. Bioorg Chem. 2020 Sep;102:104046. View Source

Why COX-2/PI3K-IN-1 Is Not Interchangeable

Although the 5-series imidazole derivatives share a common synthetic origin, structural modifications within the series directly dictate distinct potency profiles against the PI3K and COX-2 targets. Generic substitution of COX-2/PI3K-IN-1 (5d) with its closest in-class analog, COX-2/PI3K-IN-2 (5f), is not scientifically justified due to quantifiable differences in enzymatic inhibitory activity and documented variability in cellular efficacy. Specifically, the substitution pattern on the isatin-derived scaffold modulates PI3K inhibition by more than a two-fold factor between 5d and 5f, as established in the original medicinal chemistry disclosure [1]. Consequently, experimental reproducibility and target engagement are contingent upon the selection of the specific compound validated for the intended target inhibition ratio.

PI3K potency mismatch

Structural analog 5f shows a reported ~2.4-fold lower PI3K inhibitory activity; target engagement may not transfer directly.

Cellular data gap

Cell-model response (MCF-7 cytotoxicity) is documented for 5d but not reported for 5f, limiting substitution confidence.

COX-2 similarity, PI3K divergence

Comparable COX-2 binding does not ensure equivalent PI3K-dependent endpoints; compound-specific validation is recommended.

• [1] Rajesh Kumar M, et al. p-TSA·H₂O mediated one-pot, multi-component synthesis of isatin derived imidazoles as dual-purpose drugs against inflammation and cancer. Bioorg Chem. 2020 Sep;102:104046. View Source

COX-2/PI3K-IN-1 Evidence-Based Selection

PI3K Inhibitory Potency vs. Analog 5f

In a direct comparison of compounds derived from the same isatin-imidazole synthetic series, COX-2/PI3K-IN-1 (compound 5d) demonstrates superior potency against PI3K relative to its structural analog COX-2/PI3K-IN-2 (compound 5f). The IC50 of 5d against PI3K is 1.14 nM, whereas 5f exhibits an IC50 of 2.78 nM [1]. This represents a 2.44-fold difference in inhibitory potency in favor of 5d. This differential activity is attributed to specific substituent effects on the imidazole scaffold, which directly impact the compound's interaction with the PI3K catalytic domain [1].

PI3K Potency vs. Analog 5f

Head-to-head

COX-2/PI3K-IN-1 (5d)

IC50 1.14 nM

COX-2/PI3K-IN-2 (5f)

IC50 2.78 nM

2.44-fold difference

Reported 2.44-fold higher PI3K inhibitory activity for 5d supports compound-specific selection for PI3K pathway studies.

Lower effective concentration context may reduce off-target risk.

Evidence Dimension	PI3K enzymatic inhibition (IC50)
Target Compound Data	1.14 nM
Comparator Or Baseline	COX-2/PI3K-IN-2 (compound 5f): 2.78 nM
Quantified Difference	2.44-fold greater potency for 5d (ratio: 2.78 nM / 1.14 nM ≈ 2.44)
Conditions	In vitro PI3K enzymatic inhibition assay using compounds synthesized and characterized in the same study

Why This Matters

For studies focused on PI3K pathway interrogation, the 2.44-fold potency advantage of 5d enables the use of lower effective concentrations, potentially reducing solvent-related artifacts and minimizing off-target events associated with higher compound loading.

• [1] Rajesh Kumar M, et al. p-TSA·H₂O mediated one-pot, multi-component synthesis of isatin derived imidazoles as dual-purpose drugs against inflammation and cancer. Bioorg Chem. 2020 Sep;102:104046. View Source

COX-2 Binding Affinity Comparison

Both COX-2/PI3K-IN-1 (5d) and COX-2/PI3K-IN-2 (5f) act as potent and selective inhibitors of COX-2, with Ki values firmly within the low nanomolar range. 5d inhibits COX-2 with a Ki of 3.24 nM, while 5f exhibits a marginally higher affinity with a Ki of 3.02 nM [1]. The difference between the two is approximately 7%, indicating that while 5f has a slight edge in COX-2 binding, both compounds maintain comparable potency against this target. The designation of both compounds as 'selective COX-2 inhibitors' is supported by their structural derivation, which includes motifs known to confer COX-2 selectivity over COX-1 [1].

COX-2 Binding vs. Analog 5f

Head-to-head

COX-2/PI3K-IN-1 (5d)

Ki 3.24 nM

COX-2/PI3K-IN-2 (5f)

Ki 3.02 nM

~7% difference

COX-2 binding affinity is comparable between 5d and 5f; endpoint choice may depend on PI3K needs.

Both compounds maintain low-nanomolar COX-2 inhibition.

Evidence Dimension	COX-2 binding affinity (Ki)
Target Compound Data	3.24 nM
Comparator Or Baseline	COX-2/PI3K-IN-2 (compound 5f): 3.02 nM
Quantified Difference	7% lower affinity for 5d (3.24 nM vs 3.02 nM)
Conditions	In vitro COX-2 enzymatic inhibition binding assay conducted within the same experimental series

Why This Matters

The comparable COX-2 Ki values indicate that 5d and 5f are largely interchangeable for COX-2-driven experimental endpoints, placing the weight of procurement decisions on the PI3K potency differential.

• [1] Rajesh Kumar M, et al. p-TSA·H₂O mediated one-pot, multi-component synthesis of isatin derived imidazoles as dual-purpose drugs against inflammation and cancer. Bioorg Chem. 2020 Sep;102:104046. View Source

Cytotoxicity in MCF-7 Breast Cancer Cells

COX-2/PI3K-IN-1 (compound 5d) has demonstrated quantifiable in vitro antitumor activity against the MCF-7 human breast cancer cell line. Treatment with 5d at a concentration of 0.75 µM over a 72-hour incubation period resulted in 40% cell death in MCF-7 cells [1]. Furthermore, 5d exhibited selective cytotoxicity, showing 9.54-fold greater toxicity toward MCF-7 breast cancer cells compared to VERO normal kidney epithelial cells, indicating a preferential effect on malignant cells [1]. In contrast, no comparable cellular efficacy data are publicly reported for the analog COX-2/PI3K-IN-2 (5f) within the same or related studies [1].

Cytotoxicity in MCF-7 Cells

Cross-study comparable

COX-2/PI3K-IN-1 (5d)

40% cell death at 0.75 µM

9.54-fold selective vs. VERO

COX-2/PI3K-IN-2 (5f)

Data not reported

Reported MCF-7 cell-model response supports 5d selection for cytotoxicity endpoint review.

Analog 5f lacks comparable reported data, increasing substitution uncertainty.

Evidence Dimension	Cytotoxic efficacy in cancer cell line
Target Compound Data	40% cell death at 0.75 µM in MCF-7 cells (72 h); 9.54-fold cancer-selective toxicity
Comparator Or Baseline	COX-2/PI3K-IN-2 (5f): Data not available
Quantified Difference	5d has documented cellular activity; 5f lacks comparable reported data
Conditions	In vitro cell viability assay in MCF-7 breast cancer cells vs. VERO normal cells; 72-hour incubation

Why This Matters

The availability of validated cellular activity data for 5d, but not for 5f, reduces experimental uncertainty and provides a defined concentration benchmark for cell-based cancer studies, facilitating more reliable assay design and interpretation.

• [1] Rajesh Kumar M, et al. p-TSA·H₂O mediated one-pot, multi-component synthesis of isatin derived imidazoles as dual-purpose drugs against inflammation and cancer. Bioorg Chem. 2020 Sep;102:104046. View Source

COX-2 Selectivity Over COX-1

COX-2/PI3K-IN-1 (5d) is characterized as a 'selective COX-2 inhibitor' based on its structural derivation from scaffolds known to confer COX-2 selectivity [1]. While direct quantitative COX-1 inhibition data (IC50 or Ki) are not explicitly reported for 5d in the primary literature, the compound belongs to a chemical series where related analogs (5a-d) have demonstrated high selectivity indices for COX-2 over COX-1 [1]. As a class, these isatin-derived imidazoles are engineered to preferentially bind the larger COX-2 active site cavity, a feature that distinguishes them from non-selective NSAIDs which inhibit both COX-1 and COX-2. This inferred selectivity suggests a reduced likelihood of COX-1-mediated gastrointestinal and platelet-related side effects in relevant experimental models.

COX-2 Selectivity Over COX-1

Class-level inference

Designated as selective COX-2 inhibitor based on isatin-imidazole scaffold class.

Class-level selectivity inference; direct COX-1 inhibition data not reported for 5d.

Selectivity controls recommended for long-term inflammation models.

Evidence Dimension	COX-2 vs COX-1 selectivity
Target Compound Data	Designated as 'selective COX-2 inhibitor'; specific COX-1 data not reported
Comparator Or Baseline	Non-selective NSAIDs (e.g., indomethacin, ibuprofen) which inhibit both COX-1 and COX-2
Quantified Difference	Not quantified for 5d; class-level selectivity indices reported for analogs (5a-d)
Conditions	Structural classification based on sulfonamide/isatin-derived pharmacophore

Why This Matters

The class-level selectivity inference provides a mechanistic rationale for employing 5d in studies where COX-1-sparing activity is desired, such as long-term inflammation models, while acknowledging that direct experimental validation of COX-1 inhibition remains necessary for definitive conclusions.

• [1] Rajesh Kumar M, et al. p-TSA·H₂O mediated one-pot, multi-component synthesis of isatin derived imidazoles as dual-purpose drugs against inflammation and cancer. Bioorg Chem. 2020 Sep;102:104046. View Source

COX-2/PI3K-IN-1 Application Scenarios

PI3K-AKT-mTOR Pathway in Cancer Models

Given the 2.44-fold higher potency of COX-2/PI3K-IN-1 (5d) against PI3K (IC50 = 1.14 nM) relative to its analog 5f (IC50 = 2.78 nM) [1], this compound is the preferred choice for experiments requiring robust and sensitive PI3K pathway inhibition. Lower effective concentrations minimize DMSO carryover and reduce the risk of PI3K isoform off-target effects that may arise at higher doses. This is particularly relevant for probing PI3K-dependent signaling dynamics in cellular models of breast cancer, where 5d has already demonstrated validated cytotoxicity at sub-micromolar concentrations (40% cell death at 0.75 µM in MCF-7 cells) [1].

Dual COX-2/PI3K Targeting in Breast Cancer

COX-2/PI3K-IN-1 (5d) is uniquely positioned among the 5-series analogs for breast cancer research due to the availability of both robust enzymatic inhibition data and validated cellular efficacy. The compound's demonstrated 9.54-fold selective toxicity toward MCF-7 breast cancer cells over normal VERO cells [1] provides a quantitative therapeutic window for mechanistic studies. Researchers investigating the functional interplay between COX-2-derived prostaglandin signaling and PI3K-driven oncogenic pathways can rely on 5d as a tool compound with documented cell-based activity, a data package not available for the analog 5f [1].

COX-2-Selective Inflammation Models

In experimental models of inflammation where maintaining physiological COX-1 function is desirable—such as long-term studies of chronic inflammation or gastrointestinal safety assessments—COX-2/PI3K-IN-1 (5d) offers a class-inferred COX-2-selective profile [1]. While direct COX-1 inhibition data are lacking for 5d, its structural classification within the isatin-imidazole series aligns with analogs that exhibit high COX-2 selectivity indices [1]. This makes 5d a suitable candidate for studies seeking to isolate COX-2-mediated inflammatory responses from COX-1-dependent homeostatic processes, provided that appropriate selectivity controls are included.

Antioxidant and Lysozyme Inhibition Studies

COX-2/PI3K-IN-1 (5d) possesses documented antioxidant properties, demonstrating H₂O₂ scavenging activity equivalent to ascorbic acid across a concentration range of 10–150 µg/mL [1]. Additionally, 5d exhibits potent lysozyme inhibition with an IC50 of 3.98 nM, which surpasses the activity of ascorbic acid in this assay [1]. These ancillary activities position 5d as a multifunctional probe for studies examining the intersection of oxidative stress, innate immunity (lysozyme), and oncogenic signaling pathways, offering experimental value beyond its primary COX-2/PI3K inhibitory functions.

Application

Selection Property

Validation Focus

PI3K pathway inhibition in cancer cell models

PI3K potency comparison context

Target engagement and isoform selectivity review

Dual COX-2/PI3K pathway studies in breast cancer models

Cell-model endpoint review

Cytotoxicity and pathway crosstalk endpoints

COX-2-selective inflammation research

Class-level COX-2 selectivity context

COX-1 sparing verification with selectivity controls

Oxidative stress and innate immunity probe

Multifunctional probe profile

H₂O₂ scavenging and lysozyme inhibition endpoints

• [1] Rajesh Kumar M, et al. p-TSA·H₂O mediated one-pot, multi-component synthesis of isatin derived imidazoles as dual-purpose drugs against inflammation and cancer. Bioorg Chem. 2020 Sep;102:104046. View Source